N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C18H30N4O/c19-15-18(8-2-1-3-9-18)20-17(23)14-21-10-6-7-16(13-21)22-11-4-5-12-22/h16H,1-14H2,(H,20,23)
• InChI Key: SKZSPGPEGMMANB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)CN2CCCC(C2)N3CCCC3
• Molecular Formula: C18H30N4O
• Molecular Weight: 318.5 g/mol

Description

N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide, commonly known as CPP-ACP, is a bioactive peptide that has gained significant attention in recent years due to its potential applications in various fields of science. CPP-ACP is a complex of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP) that is widely used in dental and medical research.

Mechanism of Action

The mechanism of action of N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP is based on its ability to bind to tooth enamel and promote the remineralization of damaged areas. N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP also has antimicrobial properties that help to prevent the growth of bacteria that can cause tooth decay. In drug delivery applications, N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP acts as a carrier for drugs, helping to improve their solubility and bioavailability.
Biochemical and Physiological Effects:
N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP has been shown to have a range of biochemical and physiological effects. In dental research, N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP has been shown to promote the remineralization of tooth enamel, reduce tooth sensitivity, and inhibit the growth of bacteria that can cause tooth decay. In medical research, N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP has been shown to improve the solubility and bioavailability of drugs, thereby enhancing their therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP in lab experiments include its stability, biocompatibility, and ease of synthesis. N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP is also relatively inexpensive to produce, making it an attractive option for researchers working on a tight budget. However, the limitations of using N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP in lab experiments include its complex structure, which can make it difficult to study, and its potential interactions with other compounds, which can affect its biological activity.

Future Directions

There are many potential future directions for research on N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP. In dental research, future studies could focus on optimizing the formulation of N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP to improve its remineralization properties and reduce its potential side effects. In medical research, future studies could investigate the use of N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP as a carrier for other types of drugs, such as antibiotics or anti-inflammatory agents. Additionally, future studies could explore the potential applications of N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP in other fields of science, such as agriculture or environmental science.
Conclusion:
In conclusion, N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP is a bioactive peptide that has significant potential for applications in various fields of science. Its ability to promote tooth remineralization and enhance drug delivery make it an attractive option for researchers working in dental and medical research. However, further studies are needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP is synthesized by combining casein phosphopeptide (N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide) and amorphous calcium phosphate (ACP) in a solution. N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide is a peptide that is derived from the milk protein casein, while ACP is a form of calcium phosphate that is highly soluble in water. The combination of N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide and ACP results in the formation of a complex that is stable and biologically active.

Scientific Research Applications

N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP has been widely studied for its potential applications in various fields of science. In dental research, N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP is used as a remineralizing agent to prevent tooth decay and promote the repair of damaged tooth enamel. In medical research, N-(1-cyanocyclohexyl)-2-[3-(pyrrolidin-1-yl)piperidin-1-yl]acetamide-ACP is being investigated for its potential applications in drug delivery, particularly for the delivery of anticancer drugs.